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Compound of Interest

Compound Name:
Methyl 3-

(benzylamino)propanoate

Cat. No.: B016535 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 3-
(benzylamino)propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
(benzylamino)propanoate (CAS RN: 23574-01-8). The following sections detail the known

properties, hazards, and necessary precautions for the safe use of this compound in a

laboratory and research setting.

Chemical and Physical Properties
Limited quantitative data is available for the specific physical and chemical properties of Methyl
3-(benzylamino)propanoate. The following table summarizes the available information.
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Property Value Source

Molecular Formula C11H15NO2 [1]

Molecular Weight 193.24 g/mol [1]

Boiling Point 145-147°C at 7 mmHg [1]

Density 1.049 ± 0.06 g/cm3 (Predicted) [1]

Refractive Index 1.52 [1]

Form Oil [1]

Color Colourless [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

pKa 8.41 ± 0.19 (Predicted) [1]

Storage Temperature
Room temperature, under inert

atmosphere, in a dark place
[1]

Hazard Identification and GHS Classification
According to the Safety Data Sheet from Tokyo Chemical Industry (TCI), Methyl 3-
(benzylamino)propanoate is not classified as a hazardous substance or mixture under the

Globally Harmonized System (GHS). However, it is crucial to handle all chemicals with care, as

comprehensive toxicological data may not be available. The primary hazards are associated

with potential eye, skin, and respiratory irritation upon contact.

Toxicological Data
There is a lack of specific quantitative toxicological data for Methyl 3-
(benzylamino)propanoate in the publicly available literature and safety data sheets.

Metric Value Source

LD50/LC50 Not available [2]
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Given the absence of comprehensive toxicity data, it is prudent to treat this compound with a

high degree of caution and minimize exposure.

Handling and Storage
Proper handling and storage procedures are essential to ensure safety in the laboratory.

Safe Handling Workflow
The following diagram outlines the recommended workflow for safely handling Methyl 3-
(benzylamino)propanoate.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Safety glasses with side shields

- Chemical-resistant gloves
- Lab coat

Work in a well-ventilated area
or a chemical fume hood.

Dispense the required amount
of Methyl 3-(benzylamino)propanoate.

Avoid contact with eyes, skin,
and clothing.

Do not breathe vapor or mist.

Store in a tightly closed container
in a cool, dry, and dark place.

Clean the work area thoroughly.

Wash hands after handling.

Click to download full resolution via product page

Safe Handling Workflow

Storage Conditions
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Store Methyl 3-(benzylamino)propanoate in a tightly closed container in a cool, dry, and well-

ventilated area. It should be stored under an inert atmosphere and kept in a dark place to

prevent degradation.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Methyl 3-
(benzylamino)propanoate.

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[3]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: If working outside of a fume hood or if vapors/mists are generated,

use a NIOSH/MSHA approved respirator.[2]

First-Aid Measures
In the event of exposure, follow these first-aid procedures immediately.

First-Aid Workflow for Exposure
The following diagram illustrates the appropriate first-aid response to skin or eye contact.
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Exposure Event

Skin Contact Eye Contact

Skin or Eye Contact
with Methyl 3-(benzylamino)propanoate

Immediately remove
contaminated clothing.

Skin

Immediately flush eyes with
plenty of water for at least 15 minutes.

Eye

Wash skin with plenty of
soap and water.

Seek medical attention
if irritation persists.

Occasionally lift upper and
lower eyelids.

Seek medical attention.
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Accidental Spill

Spill Response

Cleanup and Disposal

Spill of Methyl
3-(benzylamino)propanoate

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

Collect the absorbed material
into a suitable container for disposal.

Clean the spill area thoroughly.

Dispose of waste in accordance
with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b016535?utm_src=pdf-body-img
https://www.benchchem.com/product/b016535?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 23574-01-8 CAS MSDS (METHYL 3-(N-BENZYLAMINE)PROPIONATE) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. americanchemistry.com [americanchemistry.com]

To cite this document: BenchChem. [Methyl 3-(benzylamino)propanoate safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016535#methyl-3-benzylamino-propanoate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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